Neocnidilide Neocnidilide Sedanolide is a member of 2-benzofurans.
Sedanolide is a natural product found in Ligusticum striatum, Angelica sinensis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 4567-33-3
VCID: VC21195954
InChI: InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3
SMILES: CCCCC1C2CCCC=C2C(=O)O1
Molecular Formula: C12H18O2
Molecular Weight: 194.27 g/mol

Neocnidilide

CAS No.: 4567-33-3

Cat. No.: VC21195954

Molecular Formula: C12H18O2

Molecular Weight: 194.27 g/mol

* For research use only. Not for human or veterinary use.

Neocnidilide - 4567-33-3

Specification

Description Sedanolide is a member of 2-benzofurans.
Sedanolide is a natural product found in Ligusticum striatum, Angelica sinensis, and other organisms with data available.
CAS No. 4567-33-3
Molecular Formula C12H18O2
Molecular Weight 194.27 g/mol
IUPAC Name 3-butyl-3a,4,5,6-tetrahydro-3H-2-benzofuran-1-one
Standard InChI InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3
Standard InChI Key UPJFTVFLSIQQAV-UHFFFAOYSA-N
Isomeric SMILES CCCC[C@H]1[C@@H]2CCCC=C2C(=O)O1
SMILES CCCCC1C2CCCC=C2C(=O)O1
Canonical SMILES CCCCC1C2CCCC=C2C(=O)O1
Melting Point 34.5 - 35 °C

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